Cas no 102673-95-0 (3-Methylglutarylcarnitine)

• Product Name: 3-Methylglutarylcarnitine
• CAS No: 102673-95-0
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 184111
• PubChem ID: 91825568
• Update Time: 2025-09-22

3-Methylglutarylcarnitine Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-, inner salt
• 3-METHYLGLUTARYLCARNITINE
• 5-[1-carboxy-3-(trimethylazaniumyl)propan-2-yl]oxy-3-methyl-5-oxopentanoate
• 1-Propanaminium,3-carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-,hydroxide,inner salt
• 3-Carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-1-propanaminium hydroxide,inner salt
• 5-[4-hydroxy-4-oxo-1-(trimethylazaniumyl)butan-2-yl]oxy-3-methyl-5-oxopentanoate
• 5-{[1-carboxy-3-(trimethylammonio)propan-2-yl]oxy}-3-methyl-5-oxopentanoate
• 5-(4-hydroxy-4-oxo-1-trimethylazaniumylbutan-2-yl)oxy-3-methyl-5-oxopentanoate
• 102673-95-0
• SCHEMBL21594797
• CHEBI:70857
• O-3-methylglutarylcarnitine
• DTXSID50907979
• 3-[(4-carboxy-3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• 3-Methylglutarylcarnitine

• Inchi： 1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18)
• InChI Key： HFCPFJNSBPQJDP-UHFFFAOYSA-N
• SMILES： O(C(CC(C)CC(=O)O)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 325.12900
• Monoisotopic Mass: 289.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.454
• PSA: 100.90000
• LogP: -2.41600

3-Methylglutarylcarnitine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C